Cas no 2227816-16-0 (2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227816-16-0
• MF: C₁₀H₁₁F₃O₄
• MW: 252.187154054642
• CID: 5831852
• PubChem ID: 165677368
• Update Time: 2025-06-09

2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• EN300-1951123
• 2,6-dimethoxy-4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• 2227816-16-0

• Inchi： 1S/C10H11F3O4/c1-16-6-3-5(9(15)10(11,12)13)4-7(17-2)8(6)14/h3-4,9,14-15H,1-2H3/t9-/m0/s1
• InChI Key： UBPRHNKIQCQZIN-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=C(C(=C(C=1)OC)O)OC)O)(F)F

Computed Properties

• Exact Mass: 252.06094331g/mol
• Monoisotopic Mass: 252.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.9Ų

Additional information on 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol

Introduction to 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227816-16-0)

2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227816-16-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its complex molecular framework, which includes a phenolic ring substituted with methoxy groups and a trifluoromethyl hydroxyethyl moiety. The presence of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for further research and development.

The methoxy groups on the phenolic ring contribute to the compound's lipophilicity and stability, while the trifluoromethyl hydroxyethyl substituent introduces additional complexity and reactivity. These features collectively influence the compound's solubility, reactivity, and biological activity, making it an intriguing subject for study in both academic and industrial settings.

In the realm of medicinal chemistry, 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its anti-inflammatory and antioxidant properties, which are crucial for addressing a wide range of diseases and conditions. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol has also been investigated for its antioxidant capabilities. Oxidative stress is a key factor in the pathogenesis of many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual functionality as both an anti-inflammatory and an antioxidant makes it a promising candidate for the development of multifunctional drugs.

In addition to its therapeutic potential, 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol has also been studied for its use in chemical synthesis and material science. The presence of multiple functional groups provides opportunities for further derivatization and modification, allowing chemists to tailor the compound's properties for specific applications. For example, researchers have utilized this compound as a building block in the synthesis of more complex molecules with enhanced biological activity or improved physical properties.

The synthesis of 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. One notable approach involves the use of transition-metal-catalyzed reactions to introduce the trifluoromethyl hydroxyethyl group onto the phenolic ring. These methods not only improve the overall yield but also reduce environmental impact by minimizing waste generation.

In conclusion, 2,6-dimethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227816-16-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.